Pachyrrhizin
Pachyrrhizin
6-(6-methoxy-1,3-benzodioxol-5-yl)-7-furo[3,2-g][1]benzopyranone is an isoflavonoid.
Pachyrrhizin is a natural product found in Pachyrhizus tuberosus, Neorautanenia amboensis, and other organisms with data available.
Pachyrrhizin is a natural product found in Pachyrhizus tuberosus, Neorautanenia amboensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
10091-01-7
VCID:
VC21253335
InChI:
InChI=1S/C19H12O6/c1-21-16-8-18-17(23-9-24-18)6-12(16)13-5-11-4-10-2-3-22-14(10)7-15(11)25-19(13)20/h2-8H,9H2,1H3
SMILES:
COC1=CC2=C(C=C1C3=CC4=C(C=C5C(=C4)C=CO5)OC3=O)OCO2
Molecular Formula:
C19H12O6
Molecular Weight:
336.3 g/mol
Pachyrrhizin
CAS No.: 10091-01-7
Cat. No.: VC21253335
Molecular Formula: C19H12O6
Molecular Weight: 336.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-(6-methoxy-1,3-benzodioxol-5-yl)-7-furo[3,2-g][1]benzopyranone is an isoflavonoid. Pachyrrhizin is a natural product found in Pachyrhizus tuberosus, Neorautanenia amboensis, and other organisms with data available. |
|---|---|
| CAS No. | 10091-01-7 |
| Molecular Formula | C19H12O6 |
| Molecular Weight | 336.3 g/mol |
| IUPAC Name | 6-(6-methoxy-1,3-benzodioxol-5-yl)furo[3,2-g]chromen-7-one |
| Standard InChI | InChI=1S/C19H12O6/c1-21-16-8-18-17(23-9-24-18)6-12(16)13-5-11-4-10-2-3-22-14(10)7-15(11)25-19(13)20/h2-8H,9H2,1H3 |
| Standard InChI Key | PENSQRMNZZWMGV-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(C=C1C3=CC4=C(C=C5C(=C4)C=CO5)OC3=O)OCO2 |
| Canonical SMILES | COC1=CC2=C(C=C1C3=CC4=C(C=C5C(=C4)C=CO5)OC3=O)OCO2 |
| Melting Point | 207 - 209 °C |
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